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Compound of Interest

Compound Name: Med 27

Cat. No.: B024687

For researchers, scientists, and drug development professionals investigating the role of
Mediator Complex Subunit 27 (MED27), effective gene knockdown is a critical first step. Small
interfering RNAs (siRNAs) offer a powerful tool for this purpose, but selecting the most
efficacious siRNA from a range of available options can be challenging. Direct comparative
studies of different MED27 siRNAs are not readily available in the public domain. This guide
provides a comprehensive overview of commercially available siRNAs for MED27 knockdown
and, most importantly, equips researchers with the detailed protocols necessary to validate
their efficacy in-house.

Comparing Commercial MED27 siRNA Offerings

Several major life science companies offer pre-designed siRNAs targeting MED27. While
specific sequences and head-to-head performance data are often proprietary, vendors typically
provide guarantees of knockdown efficiency. Below is a summary of offerings from prominent
suppliers to aid in your selection.
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Lo Knockdown
Vendor Product Name/Type Description
Guarantee
Kit includes 3 unique
27-mer Dicer-
, >70% mRNA
substrate siRNA
_ _ knockdown for at least
) Trilencer-27 Human duplexes designed for
OriGene two of the three

MED27 siRNA Kit

higher potency. A
scrambled negative
control is also

included.

siRNAs at 10 nM

concentration.

Dharmacon (Revvity)

ON-TARGETplus
SMARTpool siRNA

A pool of four siRNAs
designed and
modified to reduce off-
target effects.
Individual siRNAs are

also available.

>75% mRNA
knockdown for the
pool and at least three
of the four individual
SiRNAs.

A pool of 3 target-
specific 19-25 nt

Santa Cruz MED27 siRNA siRNAs. Individual Information not
Biotechnology (Human) duplexes can be publicly available.
purchased separately
for validation.
Four individual pre- )
_ _ Information not
designed siRNAs for ] )
publicly available;
_ _ the target gene, e
QIAGEN FlexiTube siRNA validation is

allowing for flexible
pooling or individual

validation.

recommended by the

user.

Thermo Fisher

Scientific

Silencer® Select
MED27 siRNA

Pre-designed and
modified siRNAs to
enhance specificity

and potency.

Guaranteed to silence
target gene

expression by >270%.
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MED27 Signaling Pathway

MEDZ27 is a core subunit of the Mediator complex, which acts as a crucial bridge between
gene-specific transcription factors and the RNA polymerase Il transcription machinery.[1][2] By
facilitating this interaction, MED27 plays a fundamental role in the initiation and regulation of
transcription for a vast number of genes. Its dysfunction has been implicated in
neurodevelopmental disorders and various cancers.[3][4][5][6] Loss-of-function mutations in
MED27 can destabilize the Mediator complex, leading to impaired chromatin binding and
altered transcription of downstream target genes.[7][8] Key downstream targets identified in
different cellular contexts include transcription factors critical for neurogenesis such as EGR1,
FOS, foxo3a, and fosab, as well as the oncogenic factor KLF4 in breast cancer.[1][5][8]
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Caption: MED27's role in transcriptional activation.
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Experimental Protocols

To rigorously compare the efficacy of different siRNAs for MED27 knockdown, a standardized
experimental workflow is essential. This protocol covers cell culture, sSiRNA transfection, and
subsequent analysis of MED27 expression at both the mRNA and protein levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to MED27 Knockdown: Selecting
and Validating siRNAs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024687#comparing-the-efficacy-of-different-sirnas-
for-med27-knockdown]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10236612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10236612/
https://www.researchgate.net/publication/395956598_Pathogenicity_of_Mediator_Complex_Subunit_27_MED27_in_a_Neurodevelopmental_Disorder_with_Cerebellar_Atrophy
https://gcni.cuhk.edu.hk/cuhk-researchers-uncover-the-pathogenicity-mechanism-of-mediator-complex-subunit-27-med27-gene/
https://gcni.cuhk.edu.hk/cuhk-researchers-uncover-the-pathogenicity-mechanism-of-mediator-complex-subunit-27-med27-gene/
https://www.benchchem.com/product/b024687#comparing-the-efficacy-of-different-sirnas-for-med27-knockdown
https://www.benchchem.com/product/b024687#comparing-the-efficacy-of-different-sirnas-for-med27-knockdown
https://www.benchchem.com/product/b024687#comparing-the-efficacy-of-different-sirnas-for-med27-knockdown
https://www.benchchem.com/product/b024687#comparing-the-efficacy-of-different-sirnas-for-med27-knockdown
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

